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Compound of Interest

Compound Name: Ethyl hydrogen glutarate

Cat. No.: B086017 Get Quote

An In-depth Examination of the Molecular Characteristics, Synthesis, and Potential Biological

Significance of a Versatile Dicarboxylic Acid Monoester.

Ethyl hydrogen glutarate, a monoester of glutaric acid, is a chemical compound with

increasing relevance in various scientific domains, particularly in organic synthesis and as a

potential building block for pharmacologically active molecules. This technical guide provides a

comprehensive overview of its core properties, synthesis methodologies, and potential

metabolic pathways, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular and Physical Properties
Ethyl hydrogen glutarate, also known as 5-ethoxy-5-oxopentanoic acid, is characterized by

the following molecular and physical properties.[1][2][3] This data is crucial for its application in

experimental settings and for the prediction of its behavior in chemical and biological systems.
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Property Value Source

Molecular Formula C7H12O4 [1][2][3]

Molecular Weight 160.17 g/mol [1][2][3]

CAS Number 1070-62-8 [1][2]

Appearance Colorless to pale yellow liquid [3][4]

Boiling Point 237 °C (for diethyl glutarate) [5]

Density
1.022 g/mL at 25 °C (for diethyl

glutarate)
[5]

Synthesis of Ethyl Hydrogen Glutarate
The synthesis of ethyl hydrogen glutarate can be approached through several synthetic

strategies. A common and effective method involves the reaction of glutaric anhydride with

ethanol. This reaction proceeds via the nucleophilic attack of ethanol on one of the carbonyl

carbons of the anhydride, leading to the opening of the ring and the formation of the

monoester.

Experimental Protocol: Synthesis from Glutaric
Anhydride
A detailed experimental protocol for the synthesis of a related compound, β-methylglutaric

anhydride, is available in Organic Syntheses, which can be adapted for the synthesis of glutaric

anhydride and its subsequent reaction with ethanol.[6] The general steps for the synthesis of

ethyl hydrogen glutarate from glutaric anhydride are as follows:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve glutaric anhydride in an excess of anhydrous ethanol.

Reaction Conditions: The reaction mixture is typically heated to reflux to ensure the

completion of the reaction. The progress of the reaction can be monitored using techniques

such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
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Work-up and Purification: Upon completion, the excess ethanol is removed under reduced

pressure. The resulting crude product can be purified by distillation or column

chromatography to yield pure ethyl hydrogen glutarate.

An alternative approach involves the partial hydrolysis of diethyl glutarate.[5][7][8][9][10] This

method requires careful control of the reaction conditions to favor the formation of the

monoester over the complete hydrolysis to glutaric acid.

Role in Drug Discovery and Development
Ethyl hydrogen glutarate serves as a valuable building block, or synthon, in the synthesis of

more complex molecules, including active pharmaceutical ingredients (APIs).[11][12][13][14] Its

bifunctional nature, possessing both a carboxylic acid and an ester group, allows for a variety

of chemical transformations, making it a versatile intermediate in multi-step synthetic routes.

The carboxylic acid moiety can be converted into amides, acid chlorides, or other derivatives,

while the ester group can be hydrolyzed or transesterified.

Logical Workflow for Utilizing Ethyl Hydrogen Glutarate
in Synthesis
The following diagram illustrates a logical workflow for the incorporation of ethyl hydrogen
glutarate into a more complex molecular scaffold, a common practice in drug discovery.
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Logical workflow for the use of ethyl hydrogen glutarate in synthesis.

Potential Metabolic Pathways
While specific metabolic pathways for ethyl hydrogen glutarate are not extensively

documented, its structure as a dicarboxylic acid monoester suggests it would likely be

metabolized in a manner similar to other endogenous and exogenous dicarboxylic acids. The

metabolism of dicarboxylic acids is a key area of research, particularly in the context of certain

metabolic disorders.
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The probable metabolic fate of ethyl hydrogen glutarate would involve enzymatic hydrolysis

of the ester bond to yield glutaric acid and ethanol. Glutaric acid can then enter central

metabolic pathways. The following diagram outlines a potential metabolic pathway.
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Potential metabolic pathway of ethyl hydrogen glutarate.

Further research is required to elucidate the specific enzymes and intermediates involved in the

metabolism of ethyl hydrogen glutarate and to understand its potential biological activities

and toxicological profile. The information presented in this guide serves as a foundational

resource for scientists and researchers working with this versatile chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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